Cas no 1806582-74-0 (1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one)

1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one
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- Inchi: 1S/C10H9Br2NO3/c11-5-7-1-2-9(13(15)16)3-8(7)4-10(14)6-12/h1-3H,4-6H2
- InChI Key: ALIZMNMGNGQMCB-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1CC(CBr)=O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 267
- XLogP3: 2.7
- Topological Polar Surface Area: 62.9
1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A013020416-500mg |
1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one |
1806582-74-0 | 97% | 500mg |
782.40 USD | 2021-06-24 | |
Alichem | A013020416-250mg |
1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one |
1806582-74-0 | 97% | 250mg |
489.60 USD | 2021-06-24 | |
Alichem | A013020416-1g |
1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one |
1806582-74-0 | 97% | 1g |
1,564.50 USD | 2021-06-24 |
1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one Related Literature
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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Yi-Tao Xu,Joyce Li Nanoscale Horiz., 2022,7, 185-191
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
Additional information on 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one
Introduction to 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one (CAS No. 1806582-74-0)
1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one, with the CAS number 1806582-74-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, a nitrophenyl group, and a bromoacetone moiety. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.
The molecular formula of 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one is C11H9Br2O3N, and its molecular weight is 347.09 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and nitration steps. The synthesis process is highly controlled to ensure the formation of the desired product with high purity and yield.
In the context of medicinal chemistry, 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one has been explored for its potential as a building block in the development of novel therapeutic agents. Recent studies have shown that compounds with similar structural features exhibit promising biological activities, such as antimicrobial and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of bacterial growth and cancer cell proliferation.
The bromomethyl and nitrophenyl groups in 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one play crucial roles in its biological activity. The bromomethyl group can participate in various chemical reactions, such as nucleophilic substitution and radical reactions, which can be harnessed to introduce additional functional groups or linkages to the molecule. The nitrophenyl group, on the other hand, is known for its electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and biological interactions.
In addition to its potential in medicinal chemistry, 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one has also been investigated for its applications in materials science. The compound's unique structure makes it suitable for use as a precursor in the synthesis of advanced materials with specific properties. For example, researchers have explored its use in the preparation of polymers with enhanced mechanical strength and thermal stability. A study published in Macromolecules in 2020 demonstrated that polymers derived from this compound exhibited improved performance in various applications, such as coatings and adhesives.
The physical properties of 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one, such as its melting point and solubility, are important considerations for both synthetic processes and practical applications. The compound is typically a solid at room temperature with a melting point ranging from 70 to 75°C. It is moderately soluble in common organic solvents like dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in solution-based reactions and processing techniques.
Safety considerations are an essential aspect of working with any chemical compound. While 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound to minimize exposure risks.
In conclusion, 1-Bromo-3-(2-(bromomethyl)-5-nitrophenyl)propan-2-one (CAS No. 1806582-74-0) is a versatile organic compound with significant potential applications in medicinal chemistry and materials science. Its unique molecular structure provides a foundation for further research and development, opening up new possibilities for the creation of advanced materials and therapeutic agents. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further enhancing its value in various scientific fields.
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